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Introduction

Cremastranone is a naturally occurring homoisoflavanone that has garnered significant
interest in the scientific community due to its potent anti-angiogenic and anti-cancer properties.
Isolated from plants such as Cremastra appendiculata, this molecule has demonstrated the
ability to inhibit key processes involved in tumor growth and angiogenesis-dependent diseases.
[1][2] This technical guide provides a comprehensive overview of Cremastranone's chemical
structure, physicochemical properties, synthesis, and biological activities, including detailed
experimental protocols and an exploration of its mechanisms of action.

Chemical Structure and Physicochemical Properties

Cremastranone is chemically known as 5,7-dihydroxy-3-(3-hydroxy-4-methoxybenzyl)-6-
methoxychroman-4-one. It belongs to the 3-benzyl-4-chromanone class of homoisoflavanones.

Table 1: Physicochemical Properties of Cremastranone
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Property Value Reference
5,7-dihydroxy-3-[(3-hydroxy-4-
methoxyphenyl)methyl]-6-

IUPAC Name P y_) " [3]
methoxy-2,3-dihydrochromen-
4-one

Chemical Formula CisH1807 [3]

Molecular Weight 346.34 g/mol [3]

CAS Number 107585-69-3 (racemic) [3]

Appearance Solid [4]

Melting Point Not available

Boiling Point Not available
Poorly soluble in water.

Soluble in Dimethyl Sulfoxide

Solubility (DMSO) and ethanol. [5][6]
Estimated solubility in DMSO
is ~10 mg/mL.
0O=C1C(CC2=CC=C(0C)C(0)

SMILES Code =C2)COC3=C1C(O)=C(OC)C(  [3]

0)=C3

Table 2: Spectroscopic Data for Cremastranone
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Data Type Values Reference
1H-NMR (CDCI3) Not available in a compiled list.
13C-NMR (CDCl3) Not available in a compiled list.

lonization Mode: ESI+ Adduct:
[M+H]* Calculated m/z:
333.1025 Measured m/z:
333.1028 Formula: C17H170se
lonization Mode: ESI+ Adduct:
[M+Na]* Calculated m/z:
Spectrometry (HRMS) of a [5]
355.0845 Measured m/z:
355.0849 Formula:
C17H16NaOe lonization Mode:
ESI- Adduct: [M-H]~ Calculated
m/z: 331.0869 Measured m/z:

331.0872 Formula: C17H150e

High-Resolution Mass

derivative

Biological Activity and Mechanism of Action

Cremastranone exhibits significant anti-proliferative and anti-angiogenic activities through
multiple mechanisms.

Anti-proliferative Activity and Cell Cycle Arrest

Cremastranone has been shown to inhibit the proliferation of various cancer cells. A key
mechanism is the induction of cell cycle arrest at the G2/M phase. This is achieved through the
upregulation of the cyclin-dependent kinase inhibitor p21, which in turn inhibits the activity of
the Cyclin B1/CDK1 complex, a crucial regulator of the G2/M transition.
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Caption: Cremastranone-induced G2/M cell cycle arrest pathway.

Induction of Apoptosis

Cremastranone and its derivatives have been observed to induce apoptosis in cancer cells
through distinct, cell-type-specific pathways. In colorectal cancer cells, apoptosis is triggered
via a caspase-dependent pathway, involving the activation of initiator caspases (caspase-8, -9,
-10) and executioner caspase-3. In contrast, in breast cancer cells, a caspase-independent,
ferroptosis-like cell death is induced, characterized by the upregulation of heme oxygenase-1
(HO-1) and downregulation of glutathione peroxidase 4 (GPX4).
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Caption: Dichotomous apoptotic pathways induced by Cremastranone derivatives.

Anti-Angiogenic Activity

Cremastranone is a potent inhibitor of angiogenesis. It has been shown to inhibit the
proliferation, migration, and tube formation of endothelial cells, such as Human Umbilical Vein
Endothelial Cells (HUVECS).[2] The anti-angiogenic effects are partly mediated by the inhibition
of signaling pathways induced by vascular endothelial growth factor (VEGF).
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Caption: Inhibition of VEGF signaling pathway by Cremastranone.

Table 3: Cytotoxic Activity (ICso) of Cremastranone

Downstream Signaling Angiogenesis
(e.g., PLCy, PI3K/Akt, MAPK) (Proliferation, Migration, Tube Formation)

Cell Line Cancer Type ICs0 Reference
HUVEC - 377 nM [2]

HCT116 Colorectal Carcinoma Not available

MCF-7 Breast Not available

Adenocarcinoma

Hepatocellular ]
HepG2 ) Not available
Carcinoma

Experimental Protocols

Isolation of Cremastranone from Cremastra

appendiculata

A general workflow for the isolation of Cremastranone involves solvent extraction followed by

multiple chromatographic purification steps.
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Caption: General workflow for the isolation of Cremastranone.
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Detailed Protocol:

o Extraction: The air-dried and powdered pseudobulbs of Cremastra appendiculata are
extracted with 95% ethanol at room temperature.

» Fractionation: The concentrated ethanol extract is suspended in water and partitioned
successively with solvents of increasing polarity, such as petroleum ether, ethyl acetate, and
n-butanol. The ethyl acetate fraction is typically enriched with Cremastranone.

 Silica Gel Column Chromatography: The ethyl acetate fraction is subjected to column
chromatography on silica gel, eluting with a gradient of chloroform and methanol.

o Sephadex LH-20 Column Chromatography: Fractions containing Cremastranone are further
purified on a Sephadex LH-20 column using methanol as the eluent.

e Preparative HPLC: Final purification is achieved by preparative high-performance liquid
chromatography (HPLC) on a C18 column with a methanol/water gradient.

Total Synthesis of (x)-Cremastranone

The first total synthesis of racemic Cremastranone was achieved in six steps with an overall
yield of 26.8%.

Click to download full resolution via product page

Caption: Synthetic workflow for the total synthesis of Cremastranone.
Detailed Protocol:

¢ Aldol Condensation: 4'-Benzyloxy-6'-hydroxy-2',3'-dimethoxyacetophenone and isovanillin
undergo an aldol condensation in the presence of potassium hydroxide in ethanol to yield a
chalcone.
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o Catalytic Hydrogenation: The chalcone is then subjected to catalytic hydrogenation using
palladium on carbon (Pd/C) in methanol to produce the corresponding dihydrochalcone.

e Cyclization Precursor Formation: The dihydrochalcone is reacted with N,N-
Dimethylformamide dimethyl acetal in refluxing toluene to form the cyclization precursor.

o Formation of 4-Chromanone: The precursor is treated to form the 4-chromanone ring
structure.

» Selective Demethylation: The final step involves selective demethylation using a reagent like
trimethylsilyl iodide (TMSI) to yield (x)-Cremastranone. Purification at each step is typically
performed using column chromatography.

Cell Viability Assay (MTT Assay)

The cytotoxic effects of Cremastranone on cancer cell lines can be determined using a
colorimetric MTT assay.

Protocol:

o Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and
allow them to adhere overnight.

o Compound Treatment: Treat the cells with various concentrations of Cremastranone
(typically in a DMSO stock, diluted with culture medium) and a vehicle control (DMSO).

 Incubation: Incubate the plates for 48 to 72 hours at 37°C in a humidified atmosphere with
5% COa.

e MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours.

e Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the
formazan crystals.

e Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
The ICso value is then calculated from the dose-response curve.[1]
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Conclusion

Cremastranone is a promising natural product with well-documented anti-proliferative and anti-
angiogenic properties. Its mechanisms of action, involving cell cycle arrest and induction of
apoptosis, make it an attractive candidate for further investigation in the development of novel
cancer therapeutics. The detailed protocols provided in this guide for its isolation, synthesis,
and biological evaluation will be a valuable resource for researchers in the fields of medicinal
chemistry, pharmacology, and drug discovery. Further studies are warranted to fully elucidate
its molecular targets and to optimize its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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